(4-Fluorobenzyl)hydrazine
Overview
Description
“(4-Fluorobenzyl)hydrazine” is a chemical compound with the empirical formula C7H10ClFN2 and a molecular weight of 176.62 . It is used as a potassium channel blocking agent and in the synthesis of new tris-iron (III) chelates of 3-hydroxy-4-pyridinone ligands .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of N-(4-fluorobenzyl)phthalimide with 80% hydrazine hydrate solution in absolute ethanol .Molecular Structure Analysis
The molecular structure of “this compound” consists of a fluorobenzyl group attached to a hydrazine group .Chemical Reactions Analysis
“this compound” can undergo various chemical reactions. For instance, it can react with the α- and γ-carboxyl groups of folic acid to yield 18F-labeled folate .Scientific Research Applications
Fluorescent Probes in Biological and Environmental Systems
A novel fluorescent probe, Naphsulf-O, was developed for the detection of hydrazine. This probe, which uses 4-nitrobenzene as a fluorescence quenching moiety, offers high sensitivity and selectivity for hydrazine in aqueous solutions. It has been successfully applied in imaging hydrazine in living cells, demonstrating its importance in both environmental and biological systems (Chen et al., 2017).
Hydrazine Detection in Various Applications
A ratiometric fluorescent probe based on dicyanoisophorone and 4-bromobutyryl moiety, named DDPB, was developed for detecting hydrazine. DDPB, with its low cytotoxicity and large Stokes shift, can quantitatively determine hydrazine in environmental water systems and is suitable for fluorescence imaging in biological samples like HeLa cells and zebrafish (Zhu et al., 2019).
Development of New Sensing Moieties
A new fluorescent probe with an ortho-methoxy-methyl-ether (o-OMOM) incorporated electron donor was developed for hydrazine sensing. This probe demonstrates high selectivity and sensitivity and has been successfully used in applications like soil analysis and two-photon tissue imaging (Jung et al., 2019).
Synthesis and Application in Medicinal Chemistry
A new synthesis method for fluorinated pyrazoles, which are significant in medicinal chemistry, was developed. This method involves treating benzoylfluoroacetonitrile with hydrazine, leading to the formation of new fluoropyrazoles (Surmont, Verniest, & De Kimpe, 2010).
Apoptosis-Promoting Effects in Cancer Research
Novel pyrazole with benzo[d]thiazoles containing hydrazinecarboximidamide substituent were synthesized and evaluated for their cytotoxicity and apoptotic activity against various cancer cell lines. One of the compounds showed potent cytostatic activity, suggesting potential for cancer treatment (Liu et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that hydrazine derivatives are often used in the synthesis of various pharmaceuticals, suggesting a broad range of potential targets .
Mode of Action
Hydrazine compounds are known to participate in various chemical reactions, including the formation of carbon-nitrogen bonds, which are crucial in many biological processes .
Biochemical Pathways
Hydrazine and its derivatives are known to be involved in various biochemical reactions, including the suzuki–miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
Given its potential involvement in carbon-nitrogen bond formation, it may play a role in the synthesis of various bioactive compounds .
properties
IUPAC Name |
(4-fluorophenyl)methylhydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2/c8-7-3-1-6(2-4-7)5-10-9/h1-4,10H,5,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMMCBGIHBVKZGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10569375 | |
Record name | [(4-Fluorophenyl)methyl]hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10569375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
699-05-8 | |
Record name | [(4-Fluorophenyl)methyl]hydrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=699-05-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [(4-Fluorophenyl)methyl]hydrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10569375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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